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Compound of Interest

Compound Name: GNE 2861

Cat. No.: B607680 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for the handling and disposal of GNE-2861, a research compound

identified by CAS number 1394121-05-1.[1] Adherence to these guidelines is critical to mitigate

risks and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
GNE-2861 is classified with specific health hazards that necessitate the use of appropriate

personal protective equipment. The compound is harmful if swallowed, causes skin irritation,

leads to serious eye irritation, and may cause respiratory irritation.[1] The following table

summarizes the required PPE for handling GNE-2861.
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PPE Category Item Specification Purpose

Hand Protection
Chemical-resistant

gloves

Nitrile or other

appropriate material

To prevent skin

contact and irritation.

[1]

Eye Protection

Safety glasses with

side-shields or

goggles

ANSI Z87.1 certified

To protect against

splashes and airborne

particles causing

serious eye irritation.

[1]

Skin and Body

Protection
Laboratory coat Standard

To prevent

contamination of

personal clothing and

protect against skin

exposure.[1]

Respiratory Protection
NIOSH-approved

respirator

Required if ventilation

is inadequate or when

handling powder

To prevent respiratory

tract irritation from

dust or aerosols.[1]

Safe Handling and Operational Workflow
A systematic approach to handling GNE-2861, from preparation to disposal, is crucial. The

following workflow diagram outlines the key steps to be followed.
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Preparation

Don PPE

1. Assess Risks

Weighing & Dilution
(in ventilated enclosure)

2. Enter Designated Area

Experimentation

3. Proceed with Protocol

Decontamination

4. Clean Work Area & Equipment

Waste Disposal

5. Segregate Waste

Doff PPE

6. Exit Designated Area

Wash Hands

7. Final Step

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of GNE-2861 in a laboratory setting.
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Experimental Protocols and Disposal Plan
Storage: GNE-2861 should be stored at -20°C.[2][3]

Handling:

Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Review the Safety Data Sheet (SDS).

Engineering Controls: All procedures involving solid GNE-2861 or the generation of aerosols

should be conducted in a chemical fume hood or other ventilated enclosure.

Weighing and Solution Preparation:

Measure the required amount of GNE-2861 in a designated area within the fume hood.

For solubilization, GNE-2861 is soluble in DMSO and Ethanol at 100 mM.[2]

Experimentation: Carry out all experimental procedures within the fume hood. Avoid direct

contact and inhalation.

Decontamination: After use, decontaminate all surfaces and equipment with an appropriate

solvent and then soap and water.

Disposal: All waste materials contaminated with GNE-2861, including empty containers,

disposable labware, and contaminated PPE, must be disposed of as hazardous chemical

waste. Follow all local, state, and federal regulations for hazardous waste disposal. Do not

allow the substance to enter sewers or surface water.[1]

By adhering to these safety protocols, researchers can minimize their risk of exposure and

ensure the safe and effective use of GNE-2861 in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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